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Compound of Interest

Compound Name: Zinc 2-ethylhexanoate

Cat. No.: B7822097

An In-depth Technical Guide to the Material Safety of Zinc 2-ethylhexanoate

This technical guide provides a comprehensive analysis of the material safety data for zinc 2-
ethylhexanoate (CAS No. 136-53-8). It is intended for researchers, scientists, and
professionals in drug development and chemical manufacturing who require detailed safety
information for handling, risk assessment, and regulatory compliance. This document
summarizes key quantitative data, outlines experimental protocols for toxicity testing, and
visualizes important safety concepts.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is the first step in a
thorough safety assessment. Zinc 2-ethylhexanoate is a zinc salt of 2-ethylhexanoic acid,
often appearing as a colorless to pale yellow, viscous liquid.[1] It is soluble in organic solvents
but has low water solubility.[1][2]
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Property Value Reference
Molecular Formula C16H30042Zn [3]
Molecular Weight 351.79 g/mol [1][3]
Appearance Colorless to pale yellow liquid [11[2]
Odor Faint, characteristic [2]
Density Approximately 1.07 - 1.2 g/cm3  [2][3]
Insoluble in water; Soluble in
Solubility organic solvents like mineral [1112]
spirits
Flash Point 127 °C (260 °F) [4][5]

Vapor Pressure

23hPa @ 20 °C

[3]

Decomposition Temperature

Decomposes at high
temperatures to form zinc
oxide and volatile organic

compounds

[1]

Toxicological Data

The toxicological profile of zinc 2-ethylhexanoate is crucial for understanding its potential

health effects. The following table summarizes the available acute toxicity data.

Endpoint Species Route Value Reference
LD50 Rat Oral > 2000 mg/kg [6][7]
LD50 Rat Dermal > 2000 mg/kg [6][7]
LC50 Rat Inhalation > 5.7 mg/L (4 h) [6][7]

Hazard Identification and GHS Classification
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Zinc 2-ethylhexanoate is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are serious eye irritation

and suspected reproductive toxicity.[8][9]

Hazard Class Hazard Category Hazard Statement

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

H361: Suspected of damaging

Reproductive Toxicity Category 2 - ]
fertility or the unborn child
Hazardous to the Aquatic H412: Harmful to aquatic life
) ) Category 3 ) ]
Environment, Chronic Hazard with long lasting effects

The GHS classification is a critical component of the material's safety profile, informing
labeling, handling procedures, and personal protective equipment (PPE) requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. ["Zinc 2-ethylhexanoate material safety data sheet
analysis"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7822097#zinc-2-ethylhexanoate-material-safety-
data-sheet-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b7822097?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK253967/
https://www.ncbi.nlm.nih.gov/books/NBK253967/
https://www.fishersci.com/store/msds?partNumber=AA39560&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Reproductive_Toxicity.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
http://www.gelest.com/wp-content/uploads/CXZN040_ZINC-2-ETHYLHEXANOATE_GHS-US_English-US.pdf
https://s3.amazonaws.com/gelest/sds/CXZN040_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/CXZN040_GHS+EU_English.pdf
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Serious_Eye_Damage_and_Eye_Irritation.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/product/b7822097#zinc-2-ethylhexanoate-material-safety-data-sheet-analysis
https://www.benchchem.com/product/b7822097#zinc-2-ethylhexanoate-material-safety-data-sheet-analysis
https://www.benchchem.com/product/b7822097#zinc-2-ethylhexanoate-material-safety-data-sheet-analysis
https://www.benchchem.com/product/b7822097#zinc-2-ethylhexanoate-material-safety-data-sheet-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7822097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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